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In the realm of non-alloy structural steels, E235 and S235JR are two of the most commonly
specified grades within European standards. While often used in similar applications, they are
governed by different standards and are typically associated with distinct product forms. This
guide provides a detailed comparison of their chemical, mechanical, and performance
characteristics, supported by data from relevant standards, to assist researchers, scientists,
and engineering professionals in making informed material selection decisions.

Defining the Standards: A Tale of Two Designations

The primary distinction between these two steel grades lies in the European Standards (EN)
that define them. E235 is specified under standards primarily for steel tubes, such as EN
10294-1 for hollow bars for machining and EN 10305 for seamless and welded precision steel
tubes.[1] The "E" in its designation stands for "Engineering steel.”

In contrast, S235JR is a structural steel grade defined by EN 10025-2, which covers hot-rolled
products of structural steels.[2][3][4] The "S" signifies "Structural steel,” the "235" indicates the
minimum yield strength in MPa for a nominal thickness of up to 16 mm, and "JR" denotes that
the steel has met a minimum Charpy V-notch impact toughness of 27 Joules at room
temperature (+20°C).[2][5]

Chemical Composition: A Close Parallel

A detailed examination of the chemical composition of both E235 and S235JR reveals a
striking similarity. Both are low-carbon steels, which contributes to their good formability and
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weldability. The table below summarizes the maximum allowable percentages of key alloying

elements for each grade according to their respective standards.

E235 (EN 10294-1 / EN

Element 10305) S235JR (EN 10025-2)
Carbon (C) <0.17% <0.17%

Manganese (Mn) <1.20% <1.40%

Phosphorus (P) <0.025% <0.035%

Sulfur (S) < 0.025% < 0.035%

Silicon (Si)

Note: Specific limits may vary slightly depending on the exact standard and delivery condition.

The nearly identical chemical makeup is the primary reason for the comparable mechanical

properties and performance characteristics of these two steel grades.

Mechanical Properties: A Quantitative Comparison

The mechanical properties of E235 and S235JR are, as expected from their chemical

compositions, very similar. Both offer a minimum yield strength of 235 MPa for thicknesses up

to 16 mm. The following table provides a comparative overview of their key mechanical

properties.

Property

E235

S235JR

Minimum Yield Strength (ReH)

> 235 MPa (for thickness < 16

mm)

> 235 MPa (for thickness < 16
mm)[2][6]

Tensile Strength (Rm)

360 - 510 MPa

360 - 510 MPa[6]

Elongation (A)

= 25%

= 26%

Charpy Impact Energy

Not always specified

=27 J at +20°C (JR
designation)[2]
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It is important to note that the "JR" designation for S235JR explicitly guarantees a certain level
of impact toughness, a property that may not always be a specified requirement for E235
products unless additionally requested.

Performance Characteristics: Weldability and
Formability

Both E235 and S235JR are known for their excellent weldability due to their low carbon
content.[5] They can be readily welded using conventional welding methods without the need
for preheating in most cases, especially for thinner sections.[5]

Similarly, their good ductility makes them highly suitable for both hot and cold forming
operations.[4][7] S235JR is noted for its ability to be bent, stamped, and shaped without a
significant risk of cracking.[7]

Typical Applications: Where They Are Used

The intended applications for E235 and S235JR, as implied by their governing standards, show
some divergence, although there is overlap.

E235 is predominantly used in the manufacturing of:

Precision steel tubes for hydraulic and pneumatic systems.[8][9]

Hollow bars for machining applications.

Automotive components.[9][10][11]

General engineering and machinery parts.[10][11]

S235JR is a staple in the construction and structural engineering sectors, commonly found in:
 Building frames, beams, and columns.[2]

» Bridge components.

o Offshore structures and oil and gas platforms.[3]
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» General welded and bolted structural parts.[12]

Experimental Protocols
Tensile Testing

Tensile tests for these steel grades are conducted in accordance with EN 10002-1. The general
procedure is as follows:

e Specimen Preparation: A standardized test piece is machined from the material. The
dimensions of the test piece are critical for accurate results.

o Test Setup: The specimen is securely held in the grips of a universal testing machine (UTM).
An extensometer is attached to the specimen to measure elongation.

e Loading: A uniaxial tensile load is applied to the specimen at a controlled rate until it
fractures.

o Data Acquisition: The applied load and the corresponding elongation are continuously
recorded throughout the test.

e Analysis: The data is used to plot a stress-strain curve, from which the yield strength, tensile
strength, and elongation can be determined.

Charpy V-Notch Impact Test
The Charpy impact test for S235JR is performed according to ISO 148-1.[13][14][15] The

protocol is as follows:

e Specimen Preparation: A standard-sized rectangular bar with a V-shaped notch in the middle
is machined from the steel.[15]

e Test Setup: The specimen is placed on supports in a Charpy impact testing machine, with
the notch facing away from the pendulum hammer.[13]

» Testing: A weighted pendulum is released from a specified height, striking the specimen on
the side opposite the notch.
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o Energy Absorption Measurement: The energy absorbed by the specimen during fracture is
determined by the height to which the pendulum swings after breaking the specimen. A
higher swing indicates less energy absorbed and a more brittle fracture.[13] For S235JR, the
test is conducted at room temperature (+20°C).[2]

Logical Workflow for Steel Grade Comparison
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Caption: Workflow for comparing E235 and S235JR steel grades.

Conclusion

In summary, E235 and S235JR are fundamentally very similar non-alloy steels with nearly
identical chemical compositions and, consequently, comparable mechanical properties. The
primary distinctions arise from the standards that govern them and their typical product forms
and applications. E235 is most commonly associated with precision tubes and hollow bars for
engineering and machining, while S235JR is the go-to grade for a wide range of structural
applications in construction. The "JR" designation for S235JR provides an explicit guarantee of
impact toughness at room temperature, which is a key consideration for structural integrity. For
applications where the product form is not a limiting factor, the choice between E235 and
S235JR can often be made based on availability and specific certification requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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